Cas no 219544-55-5 (4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid)

• Product Name: 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid
• CAS No: 219544-55-5
• CID: 4641875
• Update Time: 2025-06-12

4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-CHLOROBENZYL)-1H-INDOL-3-YL]BUTANOIC ACID
• 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid
• 1H-Indole-3-butanoic acid, 1-[(4-chlorophenyl)methyl]-

Additional information on 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid

Introduction to 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic Acid (CAS No: 219544-55-5)

4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 219544-55-5, has garnered attention due to its structural similarity to several bioactive molecules. The presence of a 4-chlorophenyl moiety and an indole ring system suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The molecular framework of 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid consists of a butanoic acid side chain attached to an indole core, which is further substituted with a 4-chlorophenylmethyl group. This particular arrangement of functional groups enhances the compound's pharmacological profile, enabling it to interact with various enzymes and receptors. The indole ring, known for its presence in numerous pharmacologically active agents, plays a crucial role in modulating biological pathways.

In recent years, there has been a surge in research focused on indole derivatives due to their demonstrated efficacy in treating a wide range of diseases. The structural features of 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid align well with this trend, as it combines the pharmacological potential of the indole scaffold with the enhancing properties of the chlorophenylmethyl group. This combination has been shown to improve binding affinity and metabolic stability, key factors in drug design.

One of the most compelling aspects of 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The butanoic acid moiety provides a versatile handle for further functionalization, allowing chemists to explore various modifications that could enhance its biological activity. This flexibility has made it a subject of interest for medicinal chemists seeking to develop novel therapeutic agents.

The compound's interaction with biological targets has been a focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of certain enzymes implicated in inflammatory and neurodegenerative diseases. Preliminary studies suggest that 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid can modulate the activity of these enzymes, potentially leading to new treatment strategies. These findings underscore the importance of continued research into this compound and its derivatives.

The synthesis of 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-(4-chlorobenzyl)-3-methoxyindole, which is then subjected to various transformations to introduce the butanoic acid side chain. These synthetic steps highlight the compound's complexity and the expertise required to produce it on a scalable basis.

In conclusion, 4-{1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}butanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug development. As research in this area progresses, it is expected that new insights into its pharmacological properties will emerge, paving the way for innovative therapeutic applications.